Cas no 925402-15-9 (N-(8-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(8-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 925402-15-9
• MF: C₂₃H₂₅FN₂O₃S₂
• MW: 460.58460688591
• CID: 5460937
• PubChem ID: 16385101
• Update Time: 2023-08-28

N-(8-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z165007502
• N-(8-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• N-(8-Fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-1-[(2-phenylethenyl)sulfonyl]-4-piperidinecarboxamide

• Inchi： 1S/C23H25FN2O3S2/c24-20-8-4-7-19-21(11-15-30-22(19)20)25-23(27)18-9-13-26(14-10-18)31(28,29)16-12-17-5-2-1-3-6-17/h1-8,12,16,18,21H,9-11,13-15H2,(H,25,27)/b16-12+
• InChI Key： GVMCPVWKPXABON-FOWTUZBSSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2C3C=CC=C(C=3SCC2)F)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 740
• XLogP3: 3.5
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes